Cas no 70185-59-0 (N1-Coumaroylspermidine)

• Product Name: N1-Coumaroylspermidine
• CAS No: 70185-59-0
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 5687941
• PubChem ID: 15270791
• Update Time: 2025-06-09

N1-Coumaroylspermidine Chemical and Physical Properties

Names and Identifiers

• N1-Coumaroylspermidine
• (E)-N-[4-(3-aminopropylamino)butyl]-3-(4-hydroxyphenyl)prop-2-enamide
• p-coumaroyl spermidine
• 70185-59-0
• CHEBI:183485

• Inchi： 1S/C16H25N3O2/c17-10-3-12-18-11-1-2-13-19-16(21)9-6-14-4-7-15(20)8-5-14/h4-9,18,20H,1-3,10-13,17H2,(H,19,21)
• InChI Key： XMZKGYUPPWJMNS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=CC=1)=CC(=O)NCCCCNCCCN

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.4Ų

N1-Coumaroylspermidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on N1-Coumaroylspermidine

Introduction to N1-Coumaroylspermidine (CAS No. 70185-59-0)

N1-Coumaroylspermidine, identified by the Chemical Abstracts Service Number (CAS No.) 70185-59-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their potential bioactivity, making it a subject of intense study in the development of novel therapeutic agents. The structural uniqueness of N1-Coumaroylspermidine lies in its combination of a coumarin moiety and a spermidine backbone, which endows it with distinctive chemical and biological properties.

The coumarin moiety, characterized by its benzopyranone structure, is well-documented for its wide range of pharmacological activities, including anticoagulant, antimicrobial, and anti-inflammatory effects. In contrast, the spermidine backbone, a polyamine naturally occurring in living organisms, plays a crucial role in cell growth regulation, DNA synthesis, and neurotransmitter function. The synergistic interaction between these two structural components in N1-Coumaroylspermidine suggests a multifaceted mechanism of action that could be exploited for therapeutic purposes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of N1-Coumaroylspermidine, allowing researchers to explore its pharmacological potential in greater detail. Studies have indicated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in cancer progression and neurodegenerative diseases. The ability of N1-Coumaroylspermidine to modulate these targets makes it an attractive candidate for further investigation in preclinical and clinical settings.

One of the most compelling aspects of N1-Coumaroylspermidine is its potential as an inhibitor of specific enzymes that are overexpressed in cancer cells. For instance, research has shown that the coumarin moiety can interfere with the activity of matrix metalloproteinases (MMPs), which are known to contribute to tumor invasion and metastasis. Simultaneously, the spermidine backbone may enhance the compound's ability to interact with cellular components, thereby increasing its bioavailability and therapeutic efficacy. These findings highlight the compound's dual functionality and its potential as a multitargeted therapeutic agent.

The synthesis of N1-Coumaroylspermidine involves complex multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core structure of the molecule efficiently. Additionally, modifications to the coumarin and spermidine moieties have been explored to optimize pharmacokinetic properties, such as solubility and metabolic stability. These synthetic strategies are critical for developing derivatives with enhanced therapeutic profiles.

Preclinical studies have begun to unravel the mechanistic basis of N1-Coumaroylspermidine's bioactivity. In vitro assays have demonstrated its ability to inhibit proliferation and induce apoptosis in cancer cell lines while displaying low toxicity toward normal cells. This selectivity is particularly promising for developing treatments that minimize off-target effects and improve patient outcomes. Furthermore, animal models have provided evidence that oral administration of N1-Coumaroylspermidine can effectively reduce tumor growth and delay disease progression.

The pharmacokinetic profile of N1-Coumaroylspermidine is another area of active investigation. Initial studies suggest that the compound exhibits moderate oral bioavailability and prolonged half-life, which could facilitate once-daily dosing regimens. However, challenges remain in optimizing its absorption and distribution within the body. Strategies such as prodrug formulations or nanotechnology-based delivery systems are being explored to enhance its pharmacokinetic properties and improve therapeutic efficacy.

The future direction of research on N1-Coumaroylspermidine includes exploring its potential in combination therapies with other anticancer agents. Preclinical data suggest that when used alongside standard chemotherapeutic drugs or targeted therapies, N1-Coumaroylspermidine can enhance treatment outcomes by mechanisms such as inhibiting drug resistance pathways or synergistically inducing apoptosis. Such combination approaches hold promise for addressing limitations associated with single-agent therapies.

In conclusion,N1-Coumaroylspermidine (CAS No. 70185-59-0) represents a promising lead compound with significant therapeutic potential in oncology and neurodegenerative diseases. Its unique structural features combined with emerging preclinical data position it as a valuable candidate for further development into novel pharmaceuticals. As research continues to uncover new insights into its mechanism of action and pharmacological properties,N1-Coumaroylspermidine is poised to make substantial contributions to medical science.